Cas no 130167-23-6 (Poly(dimethylsiloxane), diglycidyl ether terminated)

Poly(dimethylsiloxane), diglycidyl ether terminated, is a reactive silicone polymer featuring terminal epoxy functional groups. This structure imparts versatility in crosslinking reactions, enabling compatibility with amine, anhydride, or catalytic curing systems. The material combines the inherent properties of polydimethylsiloxane—such as thermal stability, flexibility, and low surface energy—with the reactivity of epoxy groups, facilitating covalent bonding to substrates or other functional polymers. Its applications include adhesives, coatings, and composites, where enhanced mechanical resilience, chemical resistance, and adhesion are required. The low glass transition temperature and hydrophobic nature further make it suitable for specialized formulations in harsh environments.
Poly(dimethylsiloxane), diglycidyl ether terminated structure
130167-23-6 structure
Product name:Poly(dimethylsiloxane), diglycidyl ether terminated
CAS No:130167-23-6
MF:C18H40O6Si3
MW:436.8
CID:155409
PubChem ID:21049857

Poly(dimethylsiloxane), diglycidyl ether terminated Chemical and Physical Properties

Names and Identifiers

    • Poly[oxy(dimethylsilylene)],a-[dimethyl[3-(2-oxiranylmethoxy)propyl]silyl]-w-[[dimethyl[3-(2-oxiranylmethoxy)propyl]silyl]oxy]-
    • Poly[oxy(dimethylsilylene)],a-[dimethyl[3-(2-oxiranylmethoxy)propyl]silyl]-w-[[dimethyl[3-(2-o...
    • Poly[oxy(dimethylsilylene)],a-[dimethyl[3-(2-oxiranylmethoxy)propyl]silyl]-w-[[dimethyl[3-(2-oxiranylmethoxy)propyl]silyl]oxy
    • POLY(DIMETHYLSILOXANE), DIGLYCIDYL ETHER TERMINATED
    • Poly(diMethylsiloxane), diglycidyl ether terMinated Mn ~800
    • Poly(dimethylsiloxane), diglycidyl ether terminated average Mn ~800
    • oly(dimethylsiloxane), diglycidyl ether terminated
    • Poly[oxy(dimethylsilylene)], α-[dimethyl[3-(oxiranylmethoxy)propyl]silyl]-ω-[[dimethyl[3-(oxiranylmethoxy)propyl]silyl]oxy]- (9CI)
    • 276-4K
    • 276-6K
    • BY 16-855
    • BY 16855
    • Dimethyl siloxane, α,ω-bis(3-glycidoxypropyldimethylsilyl)-terminated
    • Dimethylsilanediol homopolymer, sru 3-glycidyloxypropyl-terminated
    • Dimethylsilanediol homopolymer, sru bis[(3-glycidyloxypropyl)dimethylsilyl]-terminated
    • DMS-E 01
    • DMS-E 09
    • DMS-E 11
    • DMS-E 12
    • DMS-E 21
    • Dowsil BY 16-855
    • E-Si 2330
    • EFS 8200Q
    • FM 5511
    • Glycidoxypropyldimethylsilyl-terminated dimethylsiloxane
    • GP 504
    • KF 105
    • KF 105 (silicone)
    • Octamethylcyclotetrasiloxane homopolymer, SRU, (glycidyloxy)propyl-terminated
    • Octamethylcyclotetrasiloxane homopolymer, SRU, bis[3-(glycidyloxy)propyl]-terminated
    • Silaplane FM 5511
    • Silaplane FM 5521
    • Silaplane FM 5525
    • Silmer EP-DI 10
    • Silmer EP-DI 50
    • Tegomer E-Si 2330
    • Tegomer E-Si 2530
    • TSL 9946
    • TSL 9986
    • X 22-163
    • X 22-163B
    • X 22-163C
    • X 22-163E
    • X 22-163F
    • X 22-2062
    • XC 96-710
    • Y 14362
    • α,ω-3-Glycidoxypropyl terminated polydimethylsiloxane
    • SCHEMBL10015522
    • G86016
    • 130167-23-6
    • 1,5-bis-[3-(2,3-epoxy-propoxy)-propyl]-1,1,3,3,5,5-hexamethyl-trisiloxane
    • bis[[dimethyl-[3-(oxiran-2-ylmethoxy)propyl]silyl]oxy]-dimethylsilane
    • Poly[oxy(dimethylsilylene)], I+/--[dimethyl[3-(2-oxiranylmethoxy)propyl]silyl]-I-[[dimethyl[3-(2-oxiranylmethoxy)propyl]silyl]oxy]-
    • DTXSID701103094
    • Poly(dimethylsiloxane), diglycidyl ether terminated
    • MDL: MFCD01324976
    • Inchi: 1S/C18H40O6Si3/c1-25(2,11-7-9-19-13-17-15-21-17)23-27(5,6)24-26(3,4)12-8-10-20-14-18-16-22-18/h17-18H,7-16H2,1-6H3
    • InChI Key: QPUYBEKIHDOPRG-UHFFFAOYSA-N
    • SMILES: O([Si](C)(C)CCCOCC1OC1)[Si]{-}(O{+n}[Si](C)(C)CCCOCC1OC1)(C)C

Computed Properties

  • Exact Mass: 436.21326859g/mol
  • Monoisotopic Mass: 436.21326859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 16
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62Ų

Experimental Properties

  • Density: 0.99 g/mL at 25 °C(lit.)
  • Flash Point: Fahrenheit: >235.4 ° f
    Celsius: >113 ° c
  • Refractive Index: n20/D 1.424(lit.)

Poly(dimethylsiloxane), diglycidyl ether terminated Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

Poly(dimethylsiloxane), diglycidyl ether terminated Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
P922616-50ml
Poly(dimethylsiloxane), diglycidyl ether terminated
130167-23-6 average Mn\xa0~800
50ml
¥847.00 2022-08-31
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
480282-250ML
Poly(dimethylsiloxane), diglycidyl ether terminated
130167-23-6
250ml
¥2366.99 2023-12-05
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
480282-50ML
Poly(dimethylsiloxane), diglycidyl ether terminated
130167-23-6
50ml
¥1032.32 2023-12-05

Poly(dimethylsiloxane), diglycidyl ether terminated Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: (TB-5-11)-Pentakis[1-(isocyano-κC)tricyclo[3.3.1.13,7]decane]iron ;  24 h, 50 °C
Reference
Cobalt(0) and Iron(0) Isocyanides as Catalysts for Alkene Hydrosilylation with Hydrosiloxanes
Sanagawa, Atsushi; Nagashima, Hideo, Organometallics, 2018, 37(17), 2859-2871

Production Method 2

Reaction Conditions
1.1 Catalysts: Bis(1,3-divinyl-1,1,3,3-tetramethyldisiloxane)platinum Solvents: Toluene ;  48 h, 75 °C
Reference
Thermal Stable and Flexible Bio-Based Polybenzoxazine with Epoxy-Functionalized Poly(dimethylsiloxane) Hybrids
Kao, Yang-Chin; Chen, Wei-Cheng; EL-Mahdy, Ahmed F. M.; Mohamed, Mohamed Gamal; Ejaz, Mohsin; et al, Macromolecular Chemistry and Physics, 2023, 224(18),

Production Method 3

Reaction Conditions
1.1 Catalysts: Tetramethylammonium hydroxide ;  10 h, 90 °C; 90 °C → 150 °C; 0.5 h, 0.1 atm, 150 °C
Reference
Synthesis characterization and application of Bola silicone quaternary ammonium salt
Cheng, Wenjing; Yu, Lin; Cheng, Gao; Zhong, Yuanhong; Zheng, Cheng; et al, Huagong Xuebao (Chinese Edition), 2021, 72(5), 2837-2848

Poly(dimethylsiloxane), diglycidyl ether terminated Raw materials

Poly(dimethylsiloxane), diglycidyl ether terminated Preparation Products

Additional information on Poly(dimethylsiloxane), diglycidyl ether terminated

Poly(dimethylsiloxane), Diglycidyl Ether Terminated (CAS No. 130167-23-6): Properties, Applications, and Market Insights

Poly(dimethylsiloxane), diglycidyl ether terminated (CAS No. 130167-23-6) is a specialized silicone-based polymer with unique reactive end groups. This compound belongs to the class of epoxy-functionalized silicones, combining the flexibility of polydimethylsiloxane (PDMS) chains with the reactivity of glycidyl ether groups. The material has gained significant attention in advanced material science due to its versatile crosslinking capabilities and thermal stability.

The molecular structure of diglycidyl ether terminated PDMS features a siloxane backbone with methyl side groups and reactive epoxy termini. This architecture provides exceptional properties including low surface energy (20–22 mN/m), wide temperature stability (-50°C to +200°C), and excellent dielectric characteristics (2.3–2.8 dielectric constant at 1 MHz). Recent studies highlight its growing importance in flexible electronics applications, particularly for stretchable circuits and wearable devices—a trending topic in material innovation.

In industrial applications, poly(dimethylsiloxane) with epoxy termination serves as a key component in high-performance adhesives and coatings. Its ability to form covalent bonds with various substrates through epoxy ring-opening reactions makes it valuable for creating durable interfaces in composite materials. Market analysis shows increasing demand in the renewable energy sector, where it's used in solar panel encapsulation and wind turbine blade coatings—addressing current sustainability trends.

The synthesis of diglycidyl ether functionalized silicone typically involves hydrosilylation reactions between hydride-terminated PDMS and allyl glycidyl ether. Advanced characterization techniques like FT-IR (showing characteristic epoxy peaks at 910 cm⁻¹ and 850 cm⁻¹) and GPC (revealing typical molecular weights of 500–10,000 g/mol) are essential for quality control. Recent patents demonstrate innovation in controlling the epoxy equivalent weight (EEW) for specific applications, with commercial grades offering EEW ranging from 200 to 1000 g/eq.

Emerging research explores PDMS-epoxy hybrids for biomedical applications, particularly in soft tissue engineering and drug delivery systems. The material's biocompatibility (ISO 10993-5 certified grades available) and tunable mechanical properties (elastic modulus 0.1–10 MPa) make it suitable for these cutting-edge applications. This aligns with growing searches for "medical-grade silicone materials" and "implantable polymer technologies."

From a commercial perspective, the global market for functionalized silicones is projected to grow at 6.2% CAGR (2023–2030), with epoxy-terminated variants gaining share in specialty applications. Leading manufacturers have developed low-viscosity versions (500–5000 cP at 25°C) for easier processing, while high-purity grades meet semiconductor industry requirements—addressing the booming demand in microelectronics packaging solutions.

Environmental considerations for epoxy-PDMS compounds include excellent hydrolytic stability and compliance with RoHS/REACH regulations. Recent lifecycle assessments show advantages over conventional epoxy systems in terms of energy consumption during production (15–20% lower) and end-of-life recyclability—key factors for environmentally conscious manufacturers searching for "green polymer alternatives."

Technical challenges in working with glycidyl ether terminated silicones include precise stoichiometric control during curing and compatibility with various hardeners. Recent advancements in catalyst systems (particularly latent catalysts activated at 80–120°C) have improved processing windows, making the material more accessible to formulators—a frequent topic in polymer chemistry forums and technical inquiries.

Future developments focus on smart PDMS-epoxy systems with self-healing capabilities or stimuli-responsive properties. Research publications in 2023–2024 highlight novel approaches using dynamic covalent chemistry in these materials, potentially opening new applications in 4D printing and adaptive structures—areas generating significant academic and industrial interest.

For researchers and engineers specifying poly(dimethylsiloxane), diglycidyl ether terminated, critical parameters include epoxy content (typically 2–10 wt%), viscosity, and thermal stability. Standardized test methods (ASTM D1652 for epoxy content, ISO 3219 for rheology) ensure consistent performance across batches. The material's unique combination of silicone flexibility and epoxy reactivity continues to inspire innovation across multiple industries.

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